2-[3-(3-chlorophenyl)propanoyl]-2,7-diazaspiro[4.5]decan-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of diazaspiro derivatives often involves cycloaddition reactions, as demonstrated by Farag et al. (2008), where 1,2-diazaspiro[4,4]nona-2,8-diene-6-one derivatives were synthesized via cycloaddition of nitrilimides to 3-aryliden-2(3H)-furanone derivatives (Farag, Elkholy, & Ali, 2008). Additionally, Aboul-Enein et al. (2014) reported the synthesis of 6-aryl-9-substituted-6,9-diazaspiro[4.5]decane-8,10-diones, highlighting the diversity in synthetic approaches for similar compounds (Aboul-Enein et al., 2014).
Molecular Structure Analysis
The structural analysis of these compounds, as evidenced by Wang et al. (2011), focuses on single-crystal X-ray diffraction techniques to elucidate the molecular configuration, demonstrating the complexity and precision required in understanding these molecules (Wang et al., 2011).
Chemical Reactions and Properties
The chemical reactivity and properties of diazaspiro derivatives can vary significantly. For example, the synthesis routes can involve one-pot reactions for efficiency, as described by Adib et al. (2008), who detailed the synthesis of 2-aroyl-1,4-diaryl-7,9-dimethyl-7,9-diazaspiro[4.5]deca-1,3-diene-6,8,10-triones (Adib et al., 2008).
Physical Properties Analysis
The physical properties, such as crystal structure and conformation, play a crucial role in determining the applications and behavior of these compounds. Studies by Fernández et al. (1991) on 1,3-dimethyl-1,3-diazoniatricyclo[3.3.1.13–7]decane derivatives provide insights into the adamantane cage system's structure, highlighting the importance of physical characterization (Fernández et al., 1991).
Chemical Properties Analysis
Chemical properties, including reactivity towards various agents and stability, are essential for understanding the functionality and potential applications of these compounds. The work of Thanusu et al. (2012) on the synthesis of 7,9-diaryl-1,4-diazaspiro[4.5]-deca-9-ene-6-ethyl carboxylates under microwave irradiation reflects the innovative approaches to modifying chemical properties for desired outcomes (Thanusu, Kanagarajan, & Gopalakrishnan, 2012).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[3-(3-chlorophenyl)propanoyl]-2,7-diazaspiro[4.5]decan-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O2/c18-14-4-1-3-13(11-14)5-6-15(21)20-10-8-17(12-20)7-2-9-19-16(17)22/h1,3-4,11H,2,5-10,12H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGQDHGOKOQSLEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCN(C2)C(=O)CCC3=CC(=CC=C3)Cl)C(=O)NC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[3-(3-Chlorophenyl)propanoyl]-2,7-diazaspiro[4.5]decan-6-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.